Cas no 3790-22-5 (3-amino-5-phenyloxolan-2-one hydrochloride)

• Product Name: 3-amino-5-phenyloxolan-2-one hydrochloride
• CAS No: 3790-22-5
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD34168696
• CID: 922758
• PubChem ID: 22325480
• Update Time: 2025-09-23

3-amino-5-phenyloxolan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-phenyloxolan-2-one,hydrochloride
• 3-Amino-5-phenyl-dihydro-furan-2-on,Hydrochlorid
• 3-amino-5-phenyl-dihydro-furan-2-one,hydrochloride
•  
• 3-amino-5-phenyloxolan-2-one hydrochloride
• 3-Amino-5-phenyloxolan-2-one--hydrogen chloride (1/1)
• 3790-22-5
• EN300-8784807
• NSC19807
• NSC-19807
• DTXSID80624809

• MDL： MFCD34168696
• Inchi： 1S/C10H11NO2.ClH/c11-8-6-9(13-10(8)12)7-4-2-1-3-5-7;/h1-5,8-9H,6,11H2;1H
• InChI Key： QFMQUEHSPOQSFT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(CC1C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.197
• Boiling Point: 366.9°C at 760 mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.564
• PSA: 52.32000
• LogP: 2.50420

Additional information on 3-amino-5-phenyloxolan-2-one hydrochloride

Recent Advances in the Study of 3-amino-5-phenyloxolan-2-one hydrochloride (CAS: 3790-22-5)

3-amino-5-phenyloxolan-2-one hydrochloride (CAS: 3790-22-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, biological activities, and future research directions.

The compound has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a precursor in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that 3-amino-5-phenyloxolan-2-one hydrochloride exhibits high affinity for GABA-A receptors, suggesting its potential use in the treatment of anxiety and epilepsy.

Another significant advancement was reported in a 2024 study by researchers at the University of Cambridge, which explored the compound's anti-inflammatory properties. The study revealed that 3-amino-5-phenyloxolan-2-one hydrochloride inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings open new avenues for its application in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for 3-amino-5-phenyloxolan-2-one hydrochloride. A paper in Organic Process Research & Development (2023) described a scalable and cost-effective synthesis method, which significantly improves the yield and purity of the compound. This development is crucial for its large-scale production and further clinical evaluation.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary toxicological studies indicate that 3-amino-5-phenyloxolan-2-one hydrochloride has a favorable safety profile at therapeutic doses, but further in vivo studies are needed to confirm these results. Researchers are also investigating its potential off-target effects and long-term safety.

In conclusion, 3-amino-5-phenyloxolan-2-one hydrochloride (CAS: 3790-22-5) represents a promising candidate for drug development, with applications in neurology and inflammation. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic efficacy, and addressing any safety concerns. The compound's versatility and bioactive potential make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical fields.